![molecular formula C8H4F4O2 B1426882 2-(2,6-Difluorophenyl)-2,2-difluoroacetic acid CAS No. 1344264-52-3](/img/structure/B1426882.png)
2-(2,6-Difluorophenyl)-2,2-difluoroacetic acid
Overview
Description
“2-(2,6-Difluorophenyl)-2,2-difluoroacetic acid” is a chemical compound with the molecular formula C8H6F2O2 . It is also known by several synonyms such as 2,6-difluorophenylacetic acid, 2-2,6-difluorophenyl acetic acid, 2,6-difluorophenyl acetic acid, 2,6-difluoro-benzene acetic acid, benzeneacetic acid, 2,6-difluoro, 2,6-difluorophenylaceticacid .
Molecular Structure Analysis
The molecular weight of “this compound” is 172.131 g/mol . The InChI Key is FUGDCKXBUZFEON-UHFFFAOYSA-N . The SMILES string is C1=CC(=C(C(=C1)F)CC(=O)O)F .Physical and Chemical Properties Analysis
“this compound” is a white to pale cream crystalline powder . It has a melting point range of 98°C to 101°C .Scientific Research Applications
1. Chemical Synthesis and Organic Chemistry
- The utility of 2-(2,6-Difluorophenyl)-2,2-difluoroacetic acid in the synthesis of various chemical compounds is notable. For instance, it has been used in the preparation of difluoroenol silyl ethers and difluoroketene silyl acetals, important intermediates in organic synthesis (Uneyama et al., 1999). Moreover, it has been employed in the synthesis of novel 3-chloro-4-(2,4-difluorophenyl)-1-(3-aryl-1,8-naphthyridin-2-yl)azetidin-2-ones and 2-(2,4-difluorophenyl)-3-(3-aryl-1,8-naphthyridin-2-yl)thiazolidin-4-ones, showcasing its versatility in creating antimicrobial compounds (Adem et al., 2022).
2. Applications in Material Science
- In material science, this compound has been studied for its potential use in electrolyte solvents for lithium metal anode rechargeable cells. Its thermal stability in fluorinated ester electrolytes makes it a promising candidate for such applications (Yamaki et al., 2001).
3. Pharmaceutical Research
- Although information related to drug use and side effects is excluded as per the request, it's important to note the relevance of this compound in pharmaceutical research. For instance, its derivatives have been explored for potential antibacterial properties, highlighting its significance in the development of new medications (Chu et al., 1986).
4. Electrochemical Studies
- The compound has also been the subject of electrochemical studies. For example, its behavior at a mercury cathode in dimethylformamide solutions has been investigated, providing insights into its electrochemical reduction properties (Inesi & Rampazzo, 1974).
5. Synthetic Methodologies
- Additionally, this compound has been utilized in developing new synthetic methodologies. For instance, its use in the copper-catalyzed visible-light-induced allylic difluoromethylation of unactivated alkenes demonstrates its role in innovative chemical reactions (Wang et al., 2023).
Safety and Hazards
“2-(2,6-Difluorophenyl)-2,2-difluoroacetic acid” may cause respiratory irritation, skin irritation, and serious eye irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray. If it comes in contact with skin, wash with plenty of soap and water. Wear protective gloves/protective clothing/eye protection/face protection. If it comes in contact with eyes, rinse cautiously with water for several minutes .
Mechanism of Action
Target of Action
It’s structurally related to 2,6-difluorophenylboronic acid , which is used as a substrate in Suzuki–Miyaura coupling , a widely-applied transition metal catalysed carbon–carbon bond forming reaction .
Mode of Action
In the suzuki–miyaura coupling, the boronic acid derivatives interact with a palladium catalyst, leading to the formation of new carbon-carbon bonds . This might provide some insight into the potential interactions of 2-(2,6-Difluorophenyl)-2,2-difluoroacetic acid with its targets.
Biochemical Pathways
The suzuki–miyaura coupling, in which related compounds are involved, plays a crucial role in the synthesis of various organic compounds . This suggests that this compound could potentially influence the synthesis of certain organic compounds.
Result of Action
It’s known that the suzuki–miyaura coupling, which involves related compounds, leads to the formation of new carbon-carbon bonds . This could potentially result in the synthesis of new organic compounds.
Action Environment
The suzuki–miyaura coupling, which involves related compounds, is known for its mild and functional group tolerant reaction conditions . This suggests that the action of this compound might also be influenced by similar environmental factors.
Properties
IUPAC Name |
2-(2,6-difluorophenyl)-2,2-difluoroacetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4F4O2/c9-4-2-1-3-5(10)6(4)8(11,12)7(13)14/h1-3H,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YREOHYVJEZXUDY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)C(C(=O)O)(F)F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4F4O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1344264-52-3 | |
Record name | 2-(2,6-difluorophenyl)-2,2-difluoroacetic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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